Cas no 1804623-12-8 (Ethyl 5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804623-12-8
• MF: C₁₁H₁₁F₃N₂O₆
• MW: 324.210053682327
• CID: 4840454
• Update Time: 2025-06-07

Ethyl 5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F3N2O6/c1-3-21-8(17)4-6-7(20-2)5-15-10(9(6)16(18)19)22-11(12,13)14/h5H,3-4H2,1-2H3
• InChI Key： ALCGXEHQWSZMAS-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C(=CN=1)OC)CC(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 400
• XLogP3: 2.3
• Topological Polar Surface Area: 104

Additional information on Ethyl 5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804623-12-8): A Comprehensive Overview

Ethyl 5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1804623-12-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a valuable intermediate in the development of various therapeutic agents. The presence of ester, nitro, and trifluoromethoxy substituents within its pyridine core imparts distinct chemical properties that are highly relevant to modern drug discovery efforts.

The structural motif of Ethyl 5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate is particularly noteworthy due to its potential applications in medicinal chemistry. The pyridine ring, a common pharmacophore in many bioactive molecules, serves as a scaffold for further functionalization. The ester group at the 4-position enhances solubility and reactivity, making it an attractive candidate for further derivatization. Additionally, the nitro and trifluoromethoxy groups introduce electronic and steric effects that can modulate the biological activity of the compound.

In recent years, there has been a growing interest in the development of novel pyridine derivatives for their pharmacological potential. Research has demonstrated that compounds containing nitro and trifluoromethoxy substituents often exhibit enhanced binding affinity to biological targets. For instance, studies have shown that such modifications can improve metabolic stability and bioavailability, key factors in drug design. The Ethyl 5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate molecule aligns well with these trends, offering a promising platform for exploring new therapeutic interventions.

The synthesis of Ethyl 5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the nitro group typically precedes the trifluoromethoxy substitution due to its influence on subsequent reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective functionalization. These techniques are crucial in constructing complex molecular architectures while maintaining functional group integrity.

The pharmacological profile of Ethyl 5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate has been the subject of several investigative studies. Preliminary data suggest that this compound exhibits inhibitory activity against specific enzymes and receptors implicated in various diseases. For example, its interaction with cytochrome P450 enzymes has been explored for potential applications in drug metabolism studies. Furthermore, its ability to modulate neurotransmitter receptors has been investigated as a basis for developing novel therapeutics targeting central nervous system disorders.

The role of computational chemistry in understanding the behavior of Ethyl 5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate cannot be overstated. Molecular modeling techniques have provided valuable insights into its binding interactions with biological targets. These studies have helped identify key residues responsible for its activity, guiding the design of more potent derivatives. Additionally, computational predictions have been used to assess metabolic pathways and potential side effects, contributing to safer drug development practices.

In conclusion, Ethyl 5-methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-acetate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a compelling candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.